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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504

Anilofos is an organophosphate, anilide herbicide used for pre- and early post-emergence
control of annual grassy weeds and sedges, particularly in transplanted rice crops.[1][2] Its
efficacy as a selective herbicide is rooted in its specific chemical and physical properties, which
dictate its environmental fate, mode of action, and interaction with biological systems. This
guide provides a detailed overview of these properties for researchers and scientists in drug
development and crop protection.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Anilofos are summarized below.

These properties are crucial for understanding its behavior in various environmental and
biological matrices.
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Property Value Reference(s)
S-4-chloro-N-
isopropylcarbaniloylmethyl-

IUPAC Name bropy g g [1]
0,0-
dimethylphosphorodithioate

CAS Number 64249-01-0 [1]

Chemical Formula C13H19sCINO3PS:2 [1]

Molar Mass 367.84 g-mol—1
White-to-brown solid; Colorless

Appearance
crystals

Density 1.322 g/cm3

Melting Point 51 °C (124 °F; 324 K)

Boiling Point 444 °C (831 °F; 717 K)

Vapor Pressure

2.2 mPaat 20 °C

Water Solubility

9.4 mg/L at 20 °C

Solubility in Organic Solvents

Acetone: >700 g/L Chloroform:
>700 g/L Toluene: >700 g/L
Hexane: 7.4 g/L Ethanol, Ethyl
Acetate: 53 g/L

Log P (Octanol-Water Partition

Coefficient)

3.81

Flash Point

221 °C (430 °F)

Mechanism of Action: Inhibition of Cell Division

Anilofos is classified as a Group K3 herbicide, which acts by inhibiting the synthesis of very
long-chain fatty acids (VLCFAS). This inhibition primarily affects the meristematic tissues in
weeds, which are regions of active cell division and growth. By disrupting VLCFA synthesis,
Anilofos interferes with cell division and elongation, leading to stunted growth, discoloration,
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and eventual death of the susceptible weeds. It is absorbed mainly through the roots and, to a
lesser extent, through emerging shoots and leaves.
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Caption: Mechanism of action of Anilofos in susceptible weeds.

Experimental Protocols

Detailed experimental methodologies are critical for the accurate determination of the
physicochemical properties of compounds like Anilofos. Standardized protocols, such as those
from the Organisation for Economic Co-operation and Development (OECD), are typically
employed.

1. Determination of Melting Point (OECD Guideline 102)
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This method determines the temperature at which a substance transitions from a solid to a

liquid state.

Apparatus: A capillary tube melting point apparatus.

Procedure:

A small, dried sample of Anilofos is finely powdered and packed into a capillary tube to a
height of about 3 mm.

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

The temperature range is recorded from the point at which the first droplet of liquid
appears to the point at which the substance is completely melted.

2. Determination of Water Solubility (OECD Guideline 105 - Flask Method)

This protocol measures the saturation mass concentration of a substance in water at a given

temperature.

o Apparatus: Constant temperature water bath, flasks with stoppers, analytical balance,

centrifuge, and a suitable analytical method for quantification (e.g., HPLC).

Procedure:

An excess amount of Anilofos is added to a known volume of distilled water in a flask.

The flask is agitated in a constant temperature bath (e.g., 20°C) until equilibrium is
reached (typically 24-48 hours).

The solution is centrifuged to separate the undissolved solid.

The concentration of Anilofos in the clear aqueous phase is determined using a validated
analytical technique. This value represents the water solubility.
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3. Determination of n-Octanol/Water Partition Coefficient (Log P) (OECD Guideline 107 - Shake
Flask Method)

The partition coefficient is a measure of a chemical's lipophilicity and is crucial for predicting its
environmental fate and bioaccumulation potential.

e Apparatus: Separatory funnels, mechanical shaker, centrifuge, analytical instrumentation
(e.g., HPLC or GC).

e Procedure:

o

n-Octanol and water are mutually saturated by shaking them together for 24 hours and
then allowing the phases to separate.

o A known amount of Anilofos is dissolved in either water or n-octanol.

o The solution is placed in a separatory funnel with the other (immiscible) solvent. The
volume ratio is adjusted based on the expected Log P.

o The funnel is shaken until equilibrium is established.
o The mixture is centrifuged to ensure complete phase separation.
o The concentration of Anilofos in both the n-octanol and water phases is measured.

o The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to
the concentration in water. Log P is the base-10 logarithm of this value.
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Start: Prepare Solvents

1. Saturate n-Octanol and Water
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2. Dissolve Anilofos in one phase
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3. Mix phases in separatory funnel
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4. Shake to reach equilibrium
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5. Centrifuge for phase separation
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6. Measure [Anilofos] in each phase
(e.g., via HPLC)

A

7. Calculate P = [Octanol)/[Water]
and Log P = log10(P)
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Caption: Experimental workflow for determining Log P.

Environmental Fate and Behavior

The physicochemical properties of Anilofos directly influence its behavior in the environment.
Its low water solubility and high Log P value suggest it will have a strong affinity for soil organic
matter and lipids in organisms.
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o Persistence: Anilofos is moderately persistent in soil, with a reported half-life of about 38
days. In flooded soil conditions, typical of rice paddies, its dissipation is faster, with a half-life
of 5 to 25 days.

» Mobility: Due to its strong adsorption to soil particles, Anilofos shows no significant
tendency for leaching into groundwater.

¢ Bioaccumulation: The high lipophilicity (indicated by Log P of 3.81) suggests a potential for
bioaccumulation; however, reports indicate it does not significantly bioaccumulate in soil.
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Caption: Relationship between properties and environmental fate.

In conclusion, the specific chemical and physical properties of Anilofos define its function as a
selective herbicide and its subsequent environmental impact. A thorough understanding of
these characteristics is essential for its safe and effective use in agriculture and for the
development of future crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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